Cas no 651038-59-4 (1,3-Benzenedicarboxamide, N,N,N',N'-tetrakis(2-ethylhexyl)-5-formyl-)

• Product Name: 1,3-Benzenedicarboxamide, N,N,N',N'-tetrakis(2-ethylhexyl)-5-formyl-
• CAS No: 651038-59-4
• MF: C₄₁H₇₂N₂O₃
• MW: 641.021992683411
• CID: 407339
• PubChem ID: 71377155
• Update Time: 2025-04-19

1,3-Benzenedicarboxamide, N,N,N',N'-tetrakis(2-ethylhexyl)-5-formyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, N,N,N',N'-tetrakis(2-ethylhexyl)-5-formyl-
• 1-N,1-N,3-N,3-N-tetrakis(2-ethylhexyl)-5-formylbenzene-1,3-dicarboxamide
• N~1~,N~1~,N~3~,N~3~-Tetrakis(2-ethylhexyl)-5-formylbenzene-1,3-dicarboxamide
• DTXSID10799812
• 651038-59-4

• Inchi： 1S/C41H72N2O3/c1-9-17-21-33(13-5)28-42(29-34(14-6)22-18-10-2)40(45)38-25-37(32-44)26-39(27-38)41(46)43(30-35(15-7)23-19-11-3)31-36(16-8)24-20-12-4/h25-27,32-36H,9-24,28-31H2,1-8H3
• InChI Key： GENRXZILSUNAHT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=O)C=C(C=1)C(N(CC(CC)CCCC)CC(CC)CCCC)=O)N(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 640.55466
• Monoisotopic Mass: 640.55429416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 27
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• PSA: 57.69